Cas no 113975-42-1 (2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine)

2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine is a heterocyclic organic compound featuring a fused pyrrole-pyridine core with a tert-butyl substituent at the 2-position. This structure imparts steric and electronic effects that enhance its utility in pharmaceutical and agrochemical research. The tert-butyl group improves stability and influences reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Its rigid scaffold is advantageous in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The compound's purity and well-defined structure ensure reproducibility in synthetic applications. Suitable for cross-coupling reactions and functionalization, it serves as a versatile building block in drug discovery and material science.
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine structure
113975-42-1 structure
Product Name:2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine
CAS No:113975-42-1
MF:C11H14N2
MW:174.242262363434
CID:130350
PubChem ID:14047160
Update Time:2025-06-07

2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine
    • 1H-Pyrrolo[2,3-c]pyridine,2-(1,1-dimethylethyl)-
    • 2-TERT-BUTYL-1H-PYRROLO[2,3-C]PYRIDINE
    • DTXSID60554998
    • 113975-42-1
    • SCHEMBL12571647
    • AKOS006287321
    • A894289
    • FT-0691861
    • 1H-Pyrrolo[2,3-c]pyridine, 2-(1,1-dimethylethyl)-
    • MDL： MFCD07776600
    • Inchi： 1S/C11H14N2/c1-11(2,3)10-6-8-4-5-12-7-9(8)13-10/h4-7,13H,1-3H3
    • InChI Key： VJHOIYGZUNWFBF-UHFFFAOYSA-N
    • SMILES： N1C2C=NC=CC=2C=C1C(C)(C)C

Computed Properties

  • Exact Mass: 174.11600
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.076
  • Boiling Point: 317.8°C at 760 mmHg
  • Flash Point: 135.5°C
  • Refractive Index: 1.595
  • PSA: 28.68000
  • LogP: 2.86040

2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM149597-1g
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine
 113975-42-1 95%
1g
 $580 2021-06-09
Chemenu
CM149597-1g
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine
 113975-42-1 95%+
1g
 $550 2023-11-24
Alichem
A029190553-1g
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine
 113975-42-1 95%
1g
 $525.00 2023-09-04
Ambeed
A282324-1g
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine
 113975-42-1 95+%
1g
 $500.0 2024-04-26

2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine Production Method

2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine Related Literature

113975-42-1 (2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine) Related Products

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.